![molecular formula C13H30Ge2N2O2 B14336141 N~1~,N~1~,N~3~,N~3~-Tetramethyl-2,2-bis(trimethylgermyl)propanediamide CAS No. 110698-77-6](/img/no-structure.png)
N~1~,N~1~,N~3~,N~3~-Tetramethyl-2,2-bis(trimethylgermyl)propanediamide
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Description
N~1~,N~1~,N~3~,N~3~-Tetramethyl-2,2-bis(trimethylgermyl)propanediamide: is a unique organogermanium compound It is characterized by the presence of two trimethylgermyl groups attached to a central propanediamide structure, with four methyl groups attached to the nitrogen atoms
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of N1,N~1~,N~3~,N~3~-Tetramethyl-2,2-bis(trimethylgermyl)propanediamide typically involves the reaction of trimethylgermanium chloride with N,N,N’,N’-tetramethyl-1,3-propanediamine in the presence of a base. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the germanium compounds. The general reaction scheme is as follows:
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Properties
110698-77-6 | |
Molecular Formula |
C13H30Ge2N2O2 |
Molecular Weight |
391.6 g/mol |
IUPAC Name |
N,N,N',N'-tetramethyl-2,2-bis(trimethylgermyl)propanediamide |
InChI |
InChI=1S/C13H30Ge2N2O2/c1-14(2,3)13(15(4,5)6,11(18)16(7)8)12(19)17(9)10/h1-10H3 |
InChI Key |
OHCUYKGKUCQTND-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C(=O)C(C(=O)N(C)C)([Ge](C)(C)C)[Ge](C)(C)C |
Origin of Product |
United States |
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